N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methylbenzamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methylbenzamide
• InChI: InChI=1S/C17H16N2O2S/c1-3-21-12-8-9-14-15(10-12)22-17(18-14)19-16(20)13-7-5-4-6-11(13)2/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: QMXOGWHCNXZJHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• CAS No.: 313275-26-2

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C17H16N2O2S and its molecular weight is 312.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potential and Anticancer Applications

• Benzothiazole as a Chemotherapeutic Agent : Benzothiazole derivatives are recognized for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Notably, 2-arylbenzothiazoles are being developed as potential antitumor agents, indicating the significant role of the benzothiazole nucleus in drug discovery for cancer treatment (Kamal, Hussaini, & Malik, 2015).

• Structural Modifications for Chemotherapeutics : Recent advances have shown that structural modifications of the benzothiazole scaffold, including its conjugate systems, have led to new antitumor agents. These developments highlight the importance of benzothiazole derivatives in cancer chemotherapy and underscore the potential for future drug designs (Ahmed et al., 2012).

Biological Activity and Mechanisms

• Variability in Chemistry and Biological Activity : The chemistry of benzothiazole compounds, including their complexes, showcases fascinating variability. Their diverse properties and biological activities, such as spectroscopic characteristics, structures, and electrochemical activity, underline the potential for new applications in medicinal chemistry and biological studies (Boča, Jameson, & Linert, 2011).

• Pharmacological Activities : Benzothiazole derivatives exhibit a wide range of pharmacological activities, including antiviral, antimicrobial, and anti-inflammatory effects. Their ability to serve as effective components in therapeutic agents is supported by their structural diversity and biological activities, highlighting their significance in medicinal chemistry (Bhat & Belagali, 2020).